4-(hydroxymethyl)benzo[d]thiazole-2(3H)-thione

• Molecular Formula: C8H7NOS2
• Molecular Weight: 197.3 g/mol
• IUPAC Name: 4-(hydroxymethyl)-3H-1,3-benzothiazole-2-thione
• InChI: InChI=1S/C8H7NOS2/c10-4-5-2-1-3-6-7(5)9-8(11)12-6/h1-3,10H,4H2,(H,9,11)
• InChI Key: WPLOQDMZUMDHQK-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1)SC(=S)N2)CO
• synonyms: 2(3H)-Benzothiazolethione,4-(hydroxymethyl)-(9CI)
• CAS No.: 171874-47-8

Description

4-(Hydroxymethyl)benzo[d]thiazole-2(3H)-thione, also known as HMBT, is a heterocyclic compound that has gained attention in scientific research due to its potential biological activities. HMBT belongs to the class of thiazole derivatives, which have been found to exhibit a wide range of biological activities, including antimicrobial, antitumor, anti-inflammatory, and antioxidant properties.

Mechanism of Action

The mechanism of action of 4-(hydroxymethyl)benzo[d]thiazole-2(3H)-thione is not fully understood. However, it has been proposed that this compound exerts its biological activities by interacting with various cellular targets, including enzymes, receptors, and signaling pathways. For example, this compound has been found to inhibit the activity of bacterial enzymes such as DNA gyrase and topoisomerase IV, leading to the inhibition of bacterial growth. This compound has also been shown to interact with the estrogen receptor, leading to the inhibition of estrogen-dependent breast cancer cell growth.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of various enzymes such as acetylcholinesterase, tyrosinase, and α-glucosidase, making it a potential candidate for the treatment of Alzheimer's disease, skin hyperpigmentation, and type 2 diabetes, respectively. Moreover, this compound has been found to possess antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(hydroxymethyl)benzo[d]thiazole-2(3H)-thione in lab experiments is its easy synthesis method and high purity. Moreover, this compound has been found to exhibit significant biological activities at low concentrations, making it a cost-effective candidate for further studies. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research on 4-(hydroxymethyl)benzo[d]thiazole-2(3H)-thione. One of the potential areas of research is the development of this compound-based antimicrobial agents for the treatment of drug-resistant bacterial and fungal infections. Another potential area of research is the development of this compound-based anticancer agents for the treatment of various types of cancer. Moreover, further studies are needed to elucidate the mechanism of action of this compound and its potential targets in various biological systems.

Synthesis Methods

4-(hydroxymethyl)benzo[d]thiazole-2(3H)-thione can be synthesized by the reaction of 2-mercaptobenzoic acid with formaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction proceeds through a nucleophilic addition-elimination mechanism, resulting in the formation of this compound as a yellow crystalline solid. The purity of the synthesized product can be confirmed by various analytical techniques such as NMR, IR, and mass spectrometry.

Scientific Research Applications

4-(hydroxymethyl)benzo[d]thiazole-2(3H)-thione has been extensively studied for its potential biological activities. It has been found to exhibit significant antimicrobial activity against various bacterial and fungal strains, including drug-resistant ones. This compound has also been shown to possess antitumor activity by inducing apoptosis and inhibiting cell proliferation in cancer cells. Moreover, this compound has been found to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.